Cas no 1805529-40-1 (4-(Difluoromethyl)-3-hydroxy-2-methoxy-5-(trifluoromethyl)pyridine)

• Product Name: 4-(Difluoromethyl)-3-hydroxy-2-methoxy-5-(trifluoromethyl)pyridine
• CAS No: 1805529-40-1
• MF: C₈H₆F₅NO₂
• MW: 243.130759716034
• CID: 4887589
• Update Time: 2025-06-12

4-(Difluoromethyl)-3-hydroxy-2-methoxy-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-3-hydroxy-2-methoxy-5-(trifluoromethyl)pyridine

• Inchi： 1S/C8H6F5NO2/c1-16-7-5(15)4(6(9)10)3(2-14-7)8(11,12)13/h2,6,15H,1H3
• InChI Key： SLMOZAPTDAVXRE-UHFFFAOYSA-N
• SMILES： FC(C1C(=C(N=CC=1C(F)(F)F)OC)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 235
• XLogP3: 2.3
• Topological Polar Surface Area: 42.4

Additional information on 4-(Difluoromethyl)-3-hydroxy-2-methoxy-5-(trifluoromethyl)pyridine

Comprehensive Overview of 4-(Difluoromethyl)-3-hydroxy-2-methoxy-5-(trifluoromethyl)pyridine (CAS No. 1805529-40-1)

4-(Difluoromethyl)-3-hydroxy-2-methoxy-5-(trifluoromethyl)pyridine (CAS No. 1805529-40-1) is a fluorinated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound's difluoromethyl and trifluoromethyl groups enhance its metabolic stability and lipophilicity, making it a valuable intermediate in drug discovery. Researchers are particularly interested in its potential applications in kinase inhibitors and herbicide development, aligning with the growing demand for sustainable agrochemicals and targeted therapies.

The molecular structure of 4-(Difluoromethyl)-3-hydroxy-2-methoxy-5-(trifluoromethyl)pyridine features a pyridine core substituted with hydroxy, methoxy, and fluorinated functional groups. These modifications contribute to its bioavailability and binding affinity, which are critical for drug-likeness in medicinal chemistry. Recent studies highlight its role in crop protection, where fluorinated compounds are increasingly used to combat pesticide resistance. This aligns with the global trend toward precision agriculture and green chemistry, addressing concerns about environmental impact and food security.

In the context of AI-driven drug design, 4-(Difluoromethyl)-3-hydroxy-2-methoxy-5-(trifluoromethyl)pyridine is a subject of computational modeling due to its structural versatility. Machine learning algorithms are being employed to predict its interactions with biological targets, a topic frequently searched by researchers exploring cheminformatics and molecular docking. The compound's CAS No. 1805529-40-1 is often referenced in patents related to heterocyclic chemistry, underscoring its industrial relevance.

From a synthetic perspective, the introduction of fluorine atoms into the pyridine ring requires specialized techniques such as electrophilic fluorination or cross-coupling reactions. These methods are widely discussed in forums focused on organic synthesis optimization, a hot topic among chemists seeking to improve reaction yields and selectivity. The compound's stability under physiological conditions also makes it a candidate for prodrug development, a niche area gaining traction in pharmaceutical formulation.

Environmental and regulatory considerations are paramount when working with fluorinated compounds. 4-(Difluoromethyl)-3-hydroxy-2-methoxy-5-(trifluoromethyl)pyridine is subject to scrutiny under REACH and FDA guidelines, particularly regarding its biodegradability and ecotoxicology. These aspects resonate with the broader discourse on sustainable chemistry, a frequently searched term among policymakers and industry stakeholders.

In summary, 4-(Difluoromethyl)-3-hydroxy-2-methoxy-5-(trifluoromethyl)pyridine (CAS No. 1805529-40-1) exemplifies the intersection of advanced chemical synthesis and applied life sciences. Its multifaceted applications—from crop science to drug discovery—reflect the compound's adaptability to modern scientific challenges. As interest in fluorinated building blocks and high-value intermediates grows, this compound is poised to remain a focal point in both academic and industrial research.